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Compound of Interest

Compound Name: Enalaprilat D5

Cat. No.: B10799935

Proper disposal of Enalaprilat D5, a deuterated analog of the angiotensin-converting enzyme
(ACE) inhibitor Enalaprilat, is critical for maintaining laboratory safety, ensuring regulatory
compliance, and protecting the environment. As a reference standard in research and
development, its handling and disposal must adhere to stringent guidelines for chemical waste.
This guide provides detailed, step-by-step procedures for the safe disposal of Enalaprilat D5,
tailored for researchers, scientists, and drug development professionals.

The primary principle governing the disposal of Enalaprilat D5 is to treat it as a chemical waste
product in accordance with local, state, and federal regulations.[1] Improper disposal, such as
flushing down drains or discarding in regular trash, can lead to environmental contamination of
waterways and soil.[2][3] Regulatory bodies like the U.S. Environmental Protection Agency
(EPA) provide guidelines for hazardous waste management under the Resource Conservation
and Recovery Act (RCRA).[2][4]

Hazard Profile and Safety Precautions

Before handling or disposal, it is essential to be aware of the potential hazards associated with
Enalaprilat D5 and its non-deuterated form. Safety Data Sheets (SDS) indicate that the
substance may cause serious eye irritation, and some forms are classified with potential
reproductive toxicity and may cause organ damage through prolonged exposure. Therefore,
adherence to safety protocols is paramount.

Key Handling and Safety Data
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Parameter

Specification

Source

Chemical Name

Enalaprilat-d5

CAS Number

349554-00-3

Primary Hazards

May cause serious eye
irritation. May damage fertility
or the unborn child. May cause
damage to organs through
prolonged or repeated
exposure. May be harmful if

swallowed or inhaled.

Handling Precautions

Avoid all personal contact,
including inhalation. Use in a
well-ventilated area, such as a
laboratory fume hood. Avoid

formation of dust and aerosols.

Personal Protective Equipment
(PPE)

Safety glasses with side-
shields, chemical-resistant

gloves, lab coat.

Storage

Store refrigerated in a tightly
closed container, protected

from light and moisture.

Step-by-Step Disposal Protocol for Enalaprilat D5

This protocol outlines the standard operating procedure for the collection and disposal of

Enalaprilat D5 waste in a laboratory setting.

1. Personal Protective Equipment (PPE) Confirmation:

o Before handling any waste, ensure you are wearing the appropriate PPE, including safety

goggles, gloves, and a lab coat.

2. Waste Segregation and Collection:
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Designate a specific, suitable waste container for Enalaprilat D5. The container must be
made of a material compatible with the chemical and have a secure, tight-fitting lid.

Label the container clearly as "Hazardous Waste: Enalaprilat D5" and include any other
information required by your institution's Environmental Health & Safety (EHS) department.

Collect all materials contaminated with Enalaprilat D5, including residual amounts in original
containers, contaminated pipette tips, wipes, and PPE, in this designated container.

. Handling Spills:

Minor Spills: For small spills, remove all ignition sources. Use dry clean-up procedures to
avoid generating dust. Carefully pick up the spilled material and place it in the designated
hazardous waste container.

Major Spills: In the event of a larger spill, alert personnel in the area and contact your
institution's emergency responders or EHS office immediately.

. Storage of Waste:

Store the sealed waste container in a designated, secure area away from incompatible
materials, such as strong oxidizing agents. This area should be cool, dry, and well-ventilated.

. Arranging for Final Disposal:

Consult Institutional Guidelines: The most critical step is to follow your organization's specific
procedures for chemical waste disposal. Contact your EHS office for guidance.

Professional Disposal: All chemical waste must be disposed of through a licensed and
approved waste disposal contractor. Your EHS department will typically manage this
process.

Do Not Dispose in Regular Trash or Drains: Never dispose of Enalaprilat D5 in the sink, as
this can contaminate water supplies. Do not place it in the regular trash unless specifically
instructed to do so for decontaminated empty containers by your EHS office.

. Documentation:
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e Maintain accurate records of the waste generated, including the chemical name and quantity,
as required by your institution and regulatory agencies.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Enalaprilat D5 waste.
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Start: Waste Generation

Enalaprilat D5 Waste Generated
(Solid, Liquid, Contaminated Materials)

Assessment & Preparation

Consult Institutional EHS Protocol & SDS

Proceed

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Segregate Waste into a Labeled,
Sealed, & Compatible Container

Interim Storage & Final Disposal

Prohibited Actions:

y

Store Securely in Designated
Chemical Waste Area

- No Drain Disposal
- No Regular Trash Disposal

Arrange Pickup by Licensed

Hazardous Waste Contractor via EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Enalaprilat D5 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Enalaprilat D5, minimizing risks to both personnel and the environment. Always
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prioritize the specific guidelines provided by your institution's safety department and local
regulatory authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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